Cas no 470695-68-2 (1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione)

• Product Name: 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• CAS No: 470695-68-2
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 6261839
• PubChem ID: 2867073
• Update Time: 2025-05-20

1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• 1-(4-chlorophenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• 470695-68-2
• CCG-123493
• Z44432607
• Cambridge id 5761706
• AKOS000568912
• 5761-70-6
• 1-(4-chlorophenyl)-3-[4-(4-morpholinyl)anilino]-2,5-pyrrolidinedione
• 1-(4-chlorophenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• AB00096090-02
• DTXSID60386615
• AB00096090-01
• Oprea1_613388
• F0220-0047
• AKOS016318703
• 1-(4-chlorophenyl)-3-{[4-(4-morpholinyl)phenyl]amino}-2,5-pyrrolidinedione
• 1-(4-chlorophenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• ZINC00639833

• Inchi： 1S/C20H20ClN3O3/c21-14-1-5-17(6-2-14)24-19(25)13-18(20(24)26)22-15-3-7-16(8-4-15)23-9-11-27-12-10-23/h1-8,18,22H,9-13H2
• InChI Key： SLNRJSZMIORPRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1=O)NC1C=CC(=CC=1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 385.1193192g/mol
• Monoisotopic Mass: 385.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione

Comprehensive Overview of 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS No. 470695-68-2)

1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS No. 470695-68-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a pyrrolidine-2,5-dione core, which is a key structural motif in many biologically active molecules. The presence of both 4-chlorophenyl and morpholin-4-yl substituents enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel compounds with potential therapeutic applications has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in molecules like 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione due to their unique structural features and potential to modulate specific biochemical pathways. The compound's CAS No. 470695-68-2 is frequently searched in academic databases and patent literature, reflecting its relevance in contemporary scientific inquiries.

The pyrrolidine-2,5-dione moiety, also known as succinimide, is a well-known pharmacophore found in several FDA-approved drugs. This structural element contributes to the compound's ability to interact with enzymes and receptors, potentially influencing cellular processes such as inflammation, apoptosis, and signal transduction. The incorporation of a 4-chlorophenyl group adds lipophilicity, which can enhance membrane permeability and bioavailability, while the morpholin-4-yl fragment may improve solubility and pharmacokinetic properties.

From a synthetic chemistry perspective, 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione exemplifies the convergence of heterocyclic and aromatic chemistry. Its synthesis typically involves multi-step reactions, including condensation, cyclization, and functional group transformations, which are areas of active research in organic chemistry. The compound's CAS No. 470695-68-2 serves as a unique identifier in chemical databases, facilitating its study and application in various scientific disciplines.

In the context of current trends, the compound aligns with the growing focus on small-molecule therapeutics and structure-activity relationship (SAR) studies. Researchers are increasingly leveraging computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, to predict the biological activity of derivatives of 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione. These approaches are pivotal in accelerating drug discovery and reducing development costs.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases and cancer, two of the most pressing health challenges today. Preliminary studies suggest that derivatives of pyrrolidine-2,5-dione may exhibit neuroprotective or antiproliferative effects, though further validation is required. The scientific community continues to explore these possibilities, often referencing the compound by its CAS No. 470695-68-2 in peer-reviewed publications.

Environmental and regulatory considerations also play a role in the study of 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione. As with any synthetic compound, understanding its stability, degradation pathways, and potential ecological impact is essential. Regulatory agencies emphasize the importance of thorough characterization and safety profiling, which underscores the need for accurate identification using its CAS No. 470695-68-2.

In summary, 1-(4-chlorophenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS No. 470695-68-2) represents a promising candidate for further investigation in medicinal chemistry and related fields. Its unique structural attributes, combined with the growing demand for innovative therapeutic agents, position it as a valuable subject of research. As scientific inquiry progresses, the compound's CAS No. 470695-68-2 will remain a critical reference point for researchers worldwide.